N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-22-10-9-18(13-19(22)24)20(25)21-14-16-7-11-23(12-8-16)15-17-5-3-2-4-6-17/h2-6,9-10,13,16H,7-8,11-12,14-15H2,1H3,(H,21,25)
• InChI Key: KDHKOPMXWVSWPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)NCC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide, also known as BP897, is a synthetic compound that belongs to the family of piperidine derivatives. BP897 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide acts as a selective antagonist of the dopamine D3 receptor, which is mainly localized in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of the dopamine D3 receptor, N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide reduces the release of dopamine in these pathways, which leads to a decrease in the rewarding effects of drugs of abuse and a reduction in drug-seeking behavior. N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide also acts as a partial agonist of the dopamine D2 receptor, which is involved in the regulation of motor function and prolactin release.
Biochemical and Physiological Effects:
N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been shown to modulate the activity of various neurotransmitter systems, including the dopamine, glutamate, and GABA systems. N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been shown to reduce the rewarding effects of drugs of abuse, including cocaine, amphetamine, and nicotine. N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has also been shown to reduce the symptoms of depression and anxiety in animal models. N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has several advantages for lab experiments, including its high selectivity and potency for the dopamine D3 receptor, its ability to cross the blood-brain barrier, and its favorable pharmacokinetic properties. However, N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide also has several limitations, including its potential off-target effects, its lack of selectivity for other dopamine receptor subtypes, and its potential toxicity at high doses.

Future Directions

For research on N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide include the development of more selective and potent dopamine D3 receptor antagonists, the investigation of the potential therapeutic applications of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide in other neurological and psychiatric disorders, and the exploration of the underlying mechanisms of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide's effects on neurotransmitter systems. Additionally, the development of new animal models and the use of advanced imaging techniques may help to further elucidate the effects of N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide on the brain and behavior.

Synthesis Methods

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide is synthesized through a multi-step process involving the reaction of 1-benzylpiperidin-4-amine with 2-chloronicotinoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through the reaction of the intermediate with N-methyl-4-piperidone-3-carboxylic acid.

Scientific Research Applications

N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including drug addiction, depression, anxiety, and schizophrenia. N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been shown to modulate the activity of the dopamine system, which is involved in the regulation of reward, motivation, and mood. N-[(1-benzylpiperidin-4-yl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has also been shown to modulate the activity of the glutamate system, which is involved in the regulation of learning and memory.